Cas no 150036-84-3 (Denudatine; 11-Deoxy)

• Product Name: Denudatine; 11-Deoxy
• CAS No: 150036-84-3
• MF: C₂₂H₃₃NO
• MW: 556.6092g/mol
• CID: 175976
• Update Time: 2024-03-04

Denudatine; 11-Deoxy Chemical and Physical Properties

Names and Identifiers

• 8,10a-Ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocin-10-ol,1-ethyldodecahydro-3-methyl-9-methylene-,(3R,6aS,6bR,8S,10R,10aS,11R,11aR,13R)- (9CI)
• 8,10a-Ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocin-10-ol,1-ethyldodecahydro-3-methyl-9...
• 7,20-Cycloatidan-15-ol, 16,17-didehydro-21-ethyl-4-methyl-, (15beta)-
• Gymnandine
• 8,10a-Ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocin-10-ol, 1-ethyldodecahydro-3-methyl-9-methylene-, (3R,6aS,6bR,8S,10R,10aS,11R,11aR,13R)- (9CI)
• Denudatine; 11-Deoxy

• Inchi： 1S/C22H33NO/c1-4-23-12-20(3)7-5-8-22-16(20)11-15(18(22)23)21-9-6-14(10-17(21)22)13(2)19(21)24/h14-19,24H,2,4-12H2,1,3H3/t14-,15-,16-,17+,18+,19+,20?,21-,22?/m0/s1
• InChI Key： QSAPLIGJBVHCND-NUSIXMJOSA-N
• SMILES： C(N1CC2(CCCC34[C@@]2([H])C[C@]([H])([C@]25CC[C@]([H])(C(=C)[C@H]2O)C[C@@]35[H])[C@@]14[H])C)C

Computed Properties

• Exact Mass: 556.285677
• Monoisotopic Mass: 556.285677
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 39
• Rotatable Bond Count: 17
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 302
• XLogP3: 3.693